Cas no 1156600-88-2 (N-(2-methylphenyl)thian-4-amine)

• Product Name: N-(2-methylphenyl)thian-4-amine
• CAS No: 1156600-88-2
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 5176741
• PubChem ID: 43511320
• Update Time: 2026-03-05

N-(2-methylphenyl)thian-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)thian-4-amine
• n-(O-tolyl)tetrahydro-2h-thiopyran-4-amine
• 2H-Thiopyran-4-amine, tetrahydro-N-(2-methylphenyl)-

• Inchi： 1S/C12H17NS/c1-10-4-2-3-5-12(10)13-11-6-8-14-9-7-11/h2-5,11,13H,6-9H2,1H3
• InChI Key： YQSLLKBTRIUWRW-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)NC1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Additional information on N-(2-methylphenyl)thian-4-amine

Professional Introduction to N-(2-methylphenyl)thian-4-amine (CAS No. 1156600-88-2)

N-(2-methylphenyl)thian-4-amine, with the chemical formula C₉H₁₁NS, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 1156600-88-2, has garnered attention due to its structural properties and potential applications in drug development. The presence of a thiophene ring and an amine functional group makes it a versatile intermediate for various synthetic pathways, particularly in the creation of bioactive molecules.

The molecular structure of N-(2-methylphenyl)thian-4-amine consists of a thiophene core substituted at the 4-position with an amine group, attached to a 2-methylphenyl (anisyl) moiety. This configuration imparts specific electronic and steric properties, making it a valuable building block in medicinal chemistry. The compound's ability to participate in hydrogen bonding and its aromatic nature contribute to its utility in designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. Research has demonstrated that compounds containing the thiophene scaffold exhibit potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The amine group in N-(2-methylphenyl)thian-4-amine further enhances its reactivity, allowing for further functionalization and the synthesis of more complex derivatives.

One of the most compelling aspects of N-(2-methylphenyl)thian-4-amine is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The structural features of N-(2-methylphenyl)thian-4-amine make it an ideal candidate for such applications, offering a scaffold that can be modified to optimize potency and selectivity.

Recent studies have highlighted the importance of thiophene-based compounds in the development of antiviral agents. The unique electronic properties of the thiophene ring allow for interactions with viral proteins, potentially disrupting viral replication cycles. N-(2-methylphenyl)thian-4-amine has been explored as a component in libraries of compounds screened for antiviral activity. Its incorporation into lead structures has shown promise in early-stage studies, demonstrating inhibitory effects against certain viral strains.

The synthesis of N-(2-methylphenyl)thian-4-amine involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps typically include the formation of the thiophene ring followed by functionalization at the 4-position with an amine group. The introduction of the 2-methylphenyl moiety is achieved through nucleophilic substitution or other coupling reactions, depending on the synthetic strategy employed. These synthetic pathways are well-documented and can be adapted for large-scale production, ensuring a reliable supply for research and industrial applications.

In conclusion, N-(2-methylphenyl)thian-4-amine (CAS No. 1156600-88-2) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules with applications ranging from kinase inhibition to antiviral agents. As research continues to uncover new therapeutic targets and mechanisms, compounds like N-(2-methylphenyl)thian-4-amine will remain at the forefront of medicinal chemistry innovation.